Cas no 1479406-81-9 (2-{(benzyloxy)carbonylamino}-4-cyclopropylbutanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-cyclopropylbutanoic acid
• CAS No: 1479406-81-9
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 5795968
• PubChem ID: 65597724
• Update Time: 2025-10-22

2-{(benzyloxy)carbonylamino}-4-cyclopropylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanebutanoic acid, α-[[(phenylmethoxy)carbonyl]amino]-
• 2-{(benzyloxy)carbonylamino}-4-cyclopropylbutanoic acid
• MFCD29955401
• 2-(BENZYLOXYCARBONYLAMINO)-4-CYCLOPROPYL-BUTANOIC ACID
• 2-{[(benzyloxy)carbonyl]amino}-4-cyclopropylbutanoicacid
• EN300-1298018
• 2-{[(benzyloxy)carbonyl]amino}-4-cyclopropylbutanoic acid
• 1479406-81-9
• AKOS014936370
• F93477
• SCHEMBL26089886

• Inchi： 1S/C15H19NO4/c17-14(18)13(9-8-11-6-7-11)16-15(19)20-10-12-4-2-1-3-5-12/h1-5,11,13H,6-10H2,(H,16,19)(H,17,18)
• InChI Key： XDMBVCLRVJPUCY-UHFFFAOYSA-N
• SMILES： C(C1CC1)CC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 477.1±38.0 °C(Predicted)
• pka: 4.01±0.10(Predicted)

Additional information on 2-{(benzyloxy)carbonylamino}-4-cyclopropylbutanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-4-cyclopropylbutanoic acid (CAS No. 1479406-81-9)

2-{(benzyloxy)carbonylamino}-4-cyclopropylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 1479406-81-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its structural complexity, which includes a benzyloxy carbonyl group and a cyclopropyl substituent on a butanoic acid backbone. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The benzyloxy carbonylamino moiety is particularly noteworthy, as it serves as a protective group for amino functions in peptide synthesis and drug development. This feature is crucial in multi-step synthetic pathways where selective protection and deprotection are essential for achieving high yields and purity. The presence of the cyclopropylbutanoic acid segment introduces rigidity to the molecular structure, which can influence both the solubility and bioavailability of derivatives. Such structural attributes are often exploited in medicinal chemistry to modulate pharmacokinetic profiles, enhance binding affinity, or improve metabolic stability.

In recent years, there has been growing interest in 2-{(benzyloxy)carbonylamino}-4-cyclopropylbutanoic acid due to its potential applications in the development of novel therapeutic agents. For instance, researchers have explored its utility as a building block in the synthesis of protease inhibitors, which are critical in treating conditions such as HIV/AIDS and cancer. The cyclopropyl group, in particular, has been shown to enhance the binding affinity of small-molecule inhibitors to their target enzymes by introducing steric constraints that optimize receptor interactions.

Moreover, the benzyloxy carbonyl group provides stability under various reaction conditions while allowing for selective removal when desired. This makes 2-{(benzyloxy)carbonylamino}-4-cyclopropylbutanoic acid an attractive candidate for use in solid-phase peptide synthesis (SPPS), where protecting groups play a pivotal role in ensuring efficient and scalable production of peptide-based drugs. Recent advancements in synthetic methodologies have further refined the use of this compound, enabling more efficient and sustainable routes to complex biomolecules.

The pharmaceutical industry has also leveraged derivatives of 2-{(benzyloxy)carbonylamino}-4-cyclopropylbutanoic acid to develop new classes of drugs with improved pharmacological properties. For example, modifications to the cyclopropyl ring have led to compounds with enhanced selectivity and reduced side effects. Additionally, studies have demonstrated that incorporating this moiety into drug candidates can improve their resistance to enzymatic degradation, thereby extending their half-life in vivo.

From a biochemical perspective, the structural features of 2-{(benzyloxy)carbonylamino}-4-cyclopropylbutanoic acid make it a promising candidate for modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. Researchers are investigating its potential as an intermediate in the synthesis of molecules that can interact with specific receptors or enzymes implicated in these conditions. The cyclopropyl substituent, for instance, has been shown to influence binding interactions by altering the conformational flexibility of the molecule.

The synthesis of 2-{(benzyloxy)carbonylamino}-4-cyclopropylbutanoic acid itself presents challenges due to its complex architecture. However, modern synthetic techniques such as transition-metal catalysis and flow chemistry have made it more feasible to produce this compound on an industrial scale. These advancements not only improve yield but also reduce waste, aligning with green chemistry principles that emphasize sustainability in drug development.

In conclusion, 2-{(benzyloxy)carbonylamino}-4-cyclopropylbutanoic acid (CAS No. 1479406-81-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a valuable tool for researchers developing new therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in addressing complex diseases and improving patient outcomes.